Cas no 50648-52-7 (R-8231)
R-8231 structure
Product Name:R-8231
CAS No:50648-52-7
MF:C13H11BrN2O4S
MW:371.206441164017
CID:369901
PubChem ID:3084926
Update Time:2025-04-19
R-8231 Chemical and Physical Properties
Names and Identifiers
-
- R-8231
- 6-(3-bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole,oxalic acid
- 7-(3-bromophenyl)-4-thia-1,6-diazabicyclo[3.3.0]octa-2,5-diene, oxalic acid
- R 8231
- Imidazo(2,1-b)thiazole, 6-(3-bromophenyl)-5,6-dihydro-, (+-)-, ethanedioate (1:1)
- 6-(3-Bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole;oxalic acid
- 50648-52-7
- Oxalic acid--6-(3-bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole (1/1)
- CHEMBL3244724
- DTXSID70964882
-
- Inchi: 1S/C11H9BrN2S.C2H2O4/c12-9-3-1-2-8(6-9)10-7-14-4-5-15-11(14)13-10;3-1(4)2(5)6/h1-6,10H,7H2;(H,3,4)(H,5,6)
- InChI Key: RLCKOBLWSSOAOS-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1CN2C=CSC2=N1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 369.96233
- Monoisotopic Mass: 369.96229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 387
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 90.2
R-8231 Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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